1-(1-Acetamidocyclopropyl)-4-fluorosulfonyloxybenzene

• IUPAC Name: 1-(1-acetamidocyclopropyl)-4-fluorosulfonyloxybenzene
• InChI: InChI=1S/C11H12FNO4S/c1-8(14)13-11(6-7-11)9-2-4-10(5-3-9)17-18(12,15)16/h2-5H,6-7H2,1H3,(H,13,14)
• InChI Key: XEHMBQYFTVDTDQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1(CC1)C2=CC=C(C=C2)OS(=O)(=O)F
• Molecular Formula: C11H12FNO4S
• Molecular Weight: 273.28 g/mol

Description

1-(1-Acetamidocyclopropyl)-4-fluorosulfonyloxybenzene, also known as ACSF, is a compound that has gained attention in scientific research due to its unique properties. It is a small molecule that has been synthesized to act as a tool compound for studying the function of ion channels in the brain.

Mechanism of Action

1-(1-Acetamidocyclopropyl)-4-fluorosulfonyloxybenzene acts as a competitive antagonist of the NMDA receptor, binding to the receptor and preventing the binding of glutamate, which is the primary neurotransmitter that activates the receptor. This blockade of the NMDA receptor can lead to changes in synaptic plasticity and can affect learning and memory.
Biochemical and Physiological Effects:
1-(1-Acetamidocyclopropyl)-4-fluorosulfonyloxybenzene has been shown to have a range of effects on the brain, including changes in synaptic plasticity, alterations in neuronal excitability, and changes in gene expression. It has been used to study the role of NMDA receptors in a variety of brain functions, including learning and memory, addiction, and pain perception.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(1-Acetamidocyclopropyl)-4-fluorosulfonyloxybenzene in lab experiments is that it allows researchers to study the function of NMDA receptors in isolation, without the confounding effects of other neurotransmitters or receptors. Additionally, 1-(1-Acetamidocyclopropyl)-4-fluorosulfonyloxybenzene is a small molecule that can easily penetrate the blood-brain barrier, making it useful for studying brain function in vivo. However, one limitation of using 1-(1-Acetamidocyclopropyl)-4-fluorosulfonyloxybenzene is that it is a tool compound and does not have any therapeutic applications.

Future Directions

There are many potential future directions for research on 1-(1-Acetamidocyclopropyl)-4-fluorosulfonyloxybenzene. One possible direction is to use 1-(1-Acetamidocyclopropyl)-4-fluorosulfonyloxybenzene to study the role of NMDA receptors in neurological disorders such as Alzheimer's disease and schizophrenia. Additionally, 1-(1-Acetamidocyclopropyl)-4-fluorosulfonyloxybenzene could be used to study the effects of other neurotransmitters on NMDA receptor function. Finally, 1-(1-Acetamidocyclopropyl)-4-fluorosulfonyloxybenzene could be used as a starting point for the development of new compounds that target NMDA receptors for therapeutic purposes.
Conclusion:
In conclusion, 1-(1-Acetamidocyclopropyl)-4-fluorosulfonyloxybenzene is a small molecule that has been synthesized to act as a tool compound for studying the function of ion channels in the brain. It has been used to study the role of NMDA receptors in a variety of brain functions and has potential applications in the study of neurological disorders. While there are limitations to using 1-(1-Acetamidocyclopropyl)-4-fluorosulfonyloxybenzene in lab experiments, it remains a valuable tool for studying brain function and has the potential to lead to the development of new therapeutic compounds.

Synthesis Methods

The synthesis of 1-(1-Acetamidocyclopropyl)-4-fluorosulfonyloxybenzene involves the reaction of 4-fluorosulfonyloxybenzene with cyclopropanecarboxylic acid, followed by acetylation of the resulting product. The final product is a white crystalline powder that is soluble in organic solvents.

Scientific Research Applications

1-(1-Acetamidocyclopropyl)-4-fluorosulfonyloxybenzene has been used as a tool compound to study the function of ion channels in the brain. Specifically, it has been used to study the function of N-methyl-D-aspartate (NMDA) receptors, which are important for learning and memory. 1-(1-Acetamidocyclopropyl)-4-fluorosulfonyloxybenzene is used to block the activity of these receptors, allowing researchers to study their function in isolation.